Cas no 39112-92-0 (4,6-Dimethylpyridine-3-sulfonic acid)

39112-92-0 structure
Product name:4,6-Dimethylpyridine-3-sulfonic acid
4,6-Dimethylpyridine-3-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dimethylpyridine-3-sulfonic acid
- 4,6-dimethyl-pyridine-3-sulfonic acid;4,6-Dimethylpyridin-3-sulfonsaeure;
- DB-082686
- AKOS006310172
- 39112-92-0
- DTXSID60652847
-
- Inchi: InChI=1S/C7H9NO3S/c1-5-3-6(2)8-4-7(5)12(9,10)11/h3-4H,1-2H3,(H,9,10,11)
- InChI Key: DPQFCTKSLFOUJY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 187.03000
- Monoisotopic Mass: 187.03031432Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.64000
- LogP: 2.02590
4,6-Dimethylpyridine-3-sulfonic acid Related Literature
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
39112-92-0 (4,6-Dimethylpyridine-3-sulfonic acid) Related Products
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